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Compound of Interest

Compound Name:
(E,E)-tetradeca-9,11-dienyl

acetate

Cat. No.: B013425 Get Quote

In-Depth Technical Guide: (E,E)-tetradeca-9,11-
dienyl acetate
Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

biological role, and analytical methodologies associated with (E,E)-tetradeca-9,11-dienyl
acetate, a significant semiochemical in the field of chemical ecology.

Chemical Identity and Nomenclature
(E,E)-tetradeca-9,11-dienyl acetate is a fatty acid ester that functions as a sex pheromone for

various insect species, most notably the light brown apple moth (Epiphyas postvittana).[1] Its

chemical structure and nomenclature are fundamental to its synthesis and biological activity.

CAS Number: 54664-98-1[2]

IUPAC Name: [(9E,11E)-tetradeca-9,11-dienyl] acetate[2]

Synonyms: (E,E)-9,11-Tetradecadien-1-yl acetate, (9E,11E)-Tetradecadien-1-ol acetate, LBAM

sex pheromone.
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Physicochemical and Spectroscopic Data
A summary of the key physicochemical and spectroscopic properties of (E,E)-tetradeca-9,11-
dienyl acetate is presented below. This data is crucial for its identification, purification, and

formulation.

Property Value Reference

Molecular Formula C₁₆H₂₈O₂ [2]

Molecular Weight 252.39 g/mol [2]

Physical State Colorless to pale yellow liquid [3]

logP (Octanol-Water) 5.4 [2]

Kovats Retention Index
1810 (Standard non-polar

column)
[2]

Boiling Point 318 °C (Predicted) [4]

Water Solubility
0.143 mg/L at 20°C (for a

similar isomer)
[4]

Density
0.8893 kg/L at 20°C (for a

similar isomer)
[4]

Vapor Pressure
0.18 Pa at 20°C (for a similar

isomer)
[4]

Biological Significance and Signaling Pathway
(E,E)-tetradeca-9,11-dienyl acetate is a critical component of the female-emitted sex

pheromone plume that attracts males for mating in several moth species.[1] The perception of

this pheromone by the male moth is a highly sensitive and specific process that occurs in the

antennae and initiates a signal transduction cascade, ultimately leading to a behavioral

response (attraction to the female).

The general mechanism of insect pheromone reception involves several key steps, as

illustrated in the signaling pathway diagram below. Pheromone molecules enter the pores of

the olfactory sensilla on the male's antennae and are bound by pheromone-binding proteins
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(PBPs). These PBPs transport the hydrophobic pheromone molecules across the aqueous

sensillar lymph to the olfactory receptors (ORs) located on the dendritic membrane of olfactory

receptor neurons (ORNs). The binding of the pheromone to the OR triggers the opening of an

ion channel, leading to the depolarization of the neuron and the generation of an action

potential. This signal is then transmitted to the antennal lobe of the brain for processing.
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Caption: General Insect Pheromone Signaling Pathway.
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Experimental Protocols
Chemical Synthesis
The synthesis of (E,E)-tetradeca-9,11-dienyl acetate can be achieved through various

stereoselective routes. One common approach involves the use of Wittig or Horner-

Wadsworth-Emmons reactions to construct the conjugated diene system with the desired (E,E)

stereochemistry. A generalized synthetic workflow is presented below.
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Generalized Synthesis Workflow
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Caption: Generalized Synthesis Workflow.
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A detailed experimental protocol, adapted from the literature, is as follows:

Step 1: Synthesis of the Intermediate Alcohol, (E,E)-tetradeca-9,11-dien-1-ol

A common synthetic strategy involves the coupling of an 8-carbon fragment with a 6-carbon

fragment. For instance, the Wittig reaction between a C8 phosphonium ylide and a C6

aldehyde can be employed. The resulting alkene is then typically subjected to conditions that

favor the formation of the conjugated diene.

Step 2: Acetylation of the Alcohol

The (E,E)-tetradeca-9,11-dien-1-ol is then acetylated to yield the final product. This is typically

achieved by reacting the alcohol with acetyl chloride or acetic anhydride in the presence of a

base such as pyridine or triethylamine.

Step 3: Purification

The crude product is purified using column chromatography on silica gel, eluting with a gradient

of hexane and ethyl acetate. The purity of the final product is confirmed by Gas

Chromatography (GC) and its identity is verified by Gas Chromatography-Mass Spectrometry

(GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Biotechnological Production
Recent advancements have explored the bioproduction of insect pheromones in engineered

microorganisms, such as the yeast Saccharomyces cerevisiae.[5] This approach offers a

potentially more sustainable and cost-effective alternative to chemical synthesis. The

biosynthetic pathway involves the heterologous expression of genes encoding for desaturases,

fatty acyl reductases, and acetyltransferases to convert fatty acid precursors into the final

pheromone product.[5]

Analytical Methods
Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is the primary technique for the

identification and quantification of (E,E)-tetradeca-9,11-dienyl acetate. The retention time on a

specific GC column and the mass spectrum provide a unique fingerprint for the compound.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used to

confirm the structure and stereochemistry of the synthesized pheromone. The chemical shifts

and coupling constants of the protons and carbons in the molecule provide detailed structural

information.

Conclusion
(E,E)-tetradeca-9,11-dienyl acetate is a vital semiochemical with significant applications in

pest management through strategies like mating disruption and monitoring. A thorough

understanding of its chemical properties, synthesis, and biological function is essential for its

effective and sustainable use. The development of biotechnological production methods holds

promise for making this and other pheromones more accessible for environmentally friendly

pest control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Semiochemical compound: (E,E)-9,11-Tetradecadienyl acetate | C16H28O2
[pherobase.com]

2. (E,E)-tetradeca-9,11-dienyl acetate | C16H28O2 | CID 6115849 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. (E,E)-tetradeca-9,11-dienyl acetate [sitem.herts.ac.uk]

4. 9Z,12E-Tetradecadienylacetate Identity, Physico-Chemical Properties ,Methods of
Analysis - Kunming Biohome Technology Co. Ltd. [biohometech.com]

5. Bioproduction of (Z,E)‐9,12‐tetradecadienyl acetate (ZETA), the major pheromone
component of Plodia, Ephestia, and Spodoptera species in yeast - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [(E,E)-tetradeca-9,11-dienyl acetate CAS number and
nomenclature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b013425#e-e-tetradeca-9-11-dienyl-acetate-cas-
number-and-nomenclature]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b013425?utm_src=pdf-body
https://www.benchchem.com/product/b013425?utm_src=pdf-custom-synthesis
https://pherobase.com/database/compound/compounds-detail-E9E11-14Ac.php
https://pherobase.com/database/compound/compounds-detail-E9E11-14Ac.php
https://pubchem.ncbi.nlm.nih.gov/compound/E_E_-Tetradeca-9_11-dienyl-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/E_E_-Tetradeca-9_11-dienyl-acetate
https://sitem.herts.ac.uk/aeru/bpdb/Reports/2126.htm
https://www.biohometech.com/news/detail/6.html
https://www.biohometech.com/news/detail/6.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9300079/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9300079/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9300079/
https://www.benchchem.com/product/b013425#e-e-tetradeca-9-11-dienyl-acetate-cas-number-and-nomenclature
https://www.benchchem.com/product/b013425#e-e-tetradeca-9-11-dienyl-acetate-cas-number-and-nomenclature
https://www.benchchem.com/product/b013425#e-e-tetradeca-9-11-dienyl-acetate-cas-number-and-nomenclature
https://www.benchchem.com/product/b013425#e-e-tetradeca-9-11-dienyl-acetate-cas-number-and-nomenclature
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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